1-ethyl-N-2-pyrimidinyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-ethyl-N-pyrimidin-2-ylpyrazole-4-sulfonamide
• InChI: InChI=1S/C9H11N5O2S/c1-2-14-7-8(6-12-14)17(15,16)13-9-10-4-3-5-11-9/h3-7H,2H2,1H3,(H,10,11,13)
• InChI Key: UPFTWQAEYAWTLV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)S(=O)(=O)NC2=NC=CC=N2
• Molecular Formula: C9H11N5O2S
• Molecular Weight: 253.28 g/mol
• Solubility: >38 [ug/mL] (The mean of the results at pH 7.4)

Description

1-ethyl-N-2-pyrimidinyl-1H-pyrazole-4-sulfonamide, commonly known as EPSPS, is a chemical compound used in scientific research for its ability to inhibit the growth of plants. This compound has been extensively studied for its potential applications in agriculture and biotechnology.

Mechanism of Action

EPSPS inhibits the activity of the EPSPS enzyme, which is essential for the biosynthesis of aromatic amino acids in plants. This inhibition leads to the accumulation of shikimate and other metabolites, which ultimately results in the death of the plant.
Biochemical and Physiological Effects:
EPSPS has been shown to have no significant biochemical or physiological effects on animals. However, it is important to note that EPSPS is not intended for human consumption and should only be used in laboratory settings.

Advantages and Limitations for Lab Experiments

EPSPS is a highly effective tool for studying herbicide resistance in plants and the development of new herbicides. It is relatively easy to synthesize and is readily available from chemical suppliers. However, EPSPS is not suitable for all types of experiments and may not be effective in all plant species.

Future Directions

There are several potential future directions for research involving EPSPS. One area of interest is the development of new herbicides that are more effective and environmentally friendly. Another area of interest is the study of the long-term effects of EPSPS on the environment and non-target organisms. Additionally, there is potential for the development of new genetically modified crops that are resistant to multiple herbicides.

Synthesis Methods

EPSPS can be synthesized by reacting pyrimidine-2-sulfonamide with ethyl chloroformate and pyrazole in the presence of a base such as triethylamine. The resulting compound is then purified by column chromatography.

Scientific Research Applications

EPSPS is commonly used in scientific research to study the mechanisms of herbicide resistance in plants. It is also used in the development of genetically modified crops that are resistant to herbicides. Additionally, EPSPS is used in the development of new herbicides that target the EPSPS enzyme.